Cas no 63954-66-5 (2,8-Dimethyladenosine)

• Product Name: 2,8-Dimethyladenosine
• CAS No: 63954-66-5
• MF: C₁₂H₁₇N₅O₄
• MW: 295.294481992722
• CID: 1663881
• PubChem ID: 101784714
• Update Time: 2025-06-23

2,8-Dimethyladenosine Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2,8-dimethyl-
• SCHEMBL18740403
• (2R,3R,4S,5R)-2-(6-amino-2,8-dimethyl-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• (2R,3R,4S,5R)-2-(6-amino-2,8-dimethylpurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• DA-49285
• 2,8-dimethyladenosine
• 63954-66-5
• (2R,3R,4S,5R)-2-(6-Amino-2,8-dimethyl-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• 2,8-Dimethyladenosine

• Inchi： 1S/C12H17N5O4/c1-4-14-10(13)7-11(15-4)17(5(2)16-7)12-9(20)8(19)6(3-18)21-12/h6,8-9,12,18-20H,3H2,1-2H3,(H2,13,14,15)/t6-,8-,9-,12-/m1/s1
• InChI Key： FGMBEEFIKCGALL-WOUKDFQISA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(C)=NC2C(N)=NC(C)=NC1=2)O)O

Computed Properties

• Exact Mass: 295.12821
• Monoisotopic Mass: 295.12805404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 139.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides

Additional information on 2,8-Dimethyladenosine

2,8-Dimethyladenosine: A Key Compound in Nucleoside Chemistry and Its Biological Significance

2,8-Dimethyladenosine, with the chemical formula C₁₂H₁₈N₅O₆ and CAS number 63954-66-5, is a unique nucleoside derivative that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is structurally derived from adenosine, a fundamental nucleoside that plays a critical role in cellular energy transfer and genetic information storage. The addition of methyl groups at the 2' and 8' positions of the adenine ring distinguishes 2,8-Dimethyladenosine from its parent molecule, introducing novel chemical properties and potential biological activities. Recent studies have highlighted its role in modulating nucleic acid stability, enzyme interactions, and cellular signaling pathways, positioning it as a promising candidate for therapeutic applications.

2,8-Dimethyladenosine is synthesized through a series of enzymatic and chemical reactions, primarily involving the modification of adenosine derivatives. The 2' and 8' methyl groups are introduced via nucleophilic substitution reactions, which enhance the molecule's hydrophobicity and alter its binding affinity for nucleic acid-binding proteins. These structural modifications are crucial for understanding the compound's behavior in biological systems. For instance, the 8' methyl group has been shown to reduce the susceptibility of the adenine ring to enzymatic degradation, thereby increasing the compound's stability in vivo. This property is particularly relevant in the context of drug development, where long-acting molecules are often sought to improve therapeutic outcomes.

Recent advancements in nucleoside chemistry have shed light on the potential applications of 2,8-Dimethyladenosine. A 2023 study published in Nucleic Acids Research demonstrated that this compound can act as a competitive inhibitor of adenosine deaminase, an enzyme involved in the metabolism of adenosine. By inhibiting this enzyme, 2,8-Dimyethyladenosine may modulate adenosine levels in the body, which has implications for the treatment of diseases such as autoimmune disorders and certain cancers. Additionally, the compound's ability to bind to specific RNA motifs suggests its potential use in RNA-based therapies, including antisense oligonucleotides and siRNA delivery systems.

The biological significance of 2,8-Dimethyladenosine extends beyond its enzymatic interactions. Research published in Journal of Biological Chemistry in 2022 revealed that this nucleoside can modulate the activity of RNA polymerase II, a key enzyme in transcription. The methyl groups at the 2' and 8' positions appear to influence the enzyme's recognition of DNA templates, potentially altering gene expression patterns. This finding opens new avenues for exploring the role of nucleoside modifications in epigenetic regulation and their impact on cellular differentiation and disease progression.

Advancements in computational chemistry have further enhanced our understanding of 2,8-Dimethyladenosine's interactions with biomolecules. A 2023 study using molecular dynamics simulations revealed that the compound exhibits a unique binding affinity for the RNA-binding domain of the protein hnRNP A1, which is involved in RNA splicing and transport. This interaction suggests that 2,8-Dimethyladenosine could be a valuable tool for studying RNA-protein interactions and developing targeted therapies for diseases associated with dysregulated RNA processing.

From a synthetic perspective, the preparation of 2,8-Dimethyladenosine remains a challenge due to the complexity of its molecular structure. However, recent developments in asymmetric synthesis and catalytic methods have enabled more efficient production of this compound. A 2023 paper in Organic Letters described a novel approach using chiral catalysts to selectively methylate the 2' and 8' positions of adenosine derivatives, significantly improving the yield and purity of 2,8-Dimethyladenosine. These synthetic advancements are crucial for scaling up production for both research and therapeutic applications.

Despite its promising properties, the biological activity of 2,8-Dimethyladenosine is still under investigation. In vitro studies have shown that the compound can induce apoptosis in certain cancer cell lines, suggesting its potential as an antitumor agent. However, in vivo studies are needed to confirm these effects and assess the compound's safety profile. Ongoing research is also exploring its role in modulating the immune system, with preliminary data indicating its ability to suppress pro-inflammatory cytokine production in macrophages.

The study of 2,8-Dimethyladenosine is closely linked to the broader field of nucleoside analogs, which have been extensively explored for their therapeutic potential. Compounds such as AZT (zidovudine) and tenofovir are well-known nucleoside reverse transcriptase inhibitors used in the treatment of HIV. While 2,8-Dimethyladenosine does not directly target viral enzymes, its structural similarities to these compounds suggest that it could be modified to enhance its therapeutic efficacy. Future research may focus on developing derivatives of 2,8-Dimethyladenosine with improved pharmacokinetic properties and targeted biological activities.

Environmental factors also play a role in the behavior of 2,8-Dimethyladenosine. A 2023 study in Environmental Science & Technology found that exposure to certain heavy metals can alter the stability and reactivity of this nucleoside. These findings highlight the importance of considering environmental interactions when evaluating the potential applications of 2,8-Dimethyladenosine in both medical and ecological contexts.

In conclusion, 2,8-Dimethyladenosine represents a fascinating intersection of nucleoside chemistry and biological function. Its unique structural modifications and potential interactions with key biomolecules make it a subject of ongoing research in various scientific disciplines. As our understanding of this compound continues to evolve, it is likely to play an increasingly important role in the development of novel therapeutic strategies and biotechnological applications.